Cas no 902031-56-5 (2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol)

• Product Name: 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol
• CAS No: 902031-56-5
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5425237
• Update Time: 2025-06-14

2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-ethoxyphenol
• 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol

• Inchi： 1S/C20H20N2O4/c1-4-26-14-6-7-15(17(23)10-14)20-16(11-21-12-22-20)13-5-8-18(24-2)19(9-13)25-3/h5-12,23H,4H2,1-3H3
• InChI Key： SPBHEVCDMWUUOY-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=CC=C1C1C(C2=CC=C(OC)C(OC)=C2)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol

Recent Advances in the Study of 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol (CAS: 902031-56-5)

The compound 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol (CAS: 902031-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular proliferation and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 902031-56-5 exhibits high selectivity for the JAK-STAT signaling pathway, making it a promising candidate for the treatment of autoimmune diseases and certain cancers. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action.

In addition to its kinase inhibitory properties, 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol has shown remarkable anti-inflammatory effects in preclinical models. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest potential applications in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 902031-56-5 have also been a focus of recent research. A 2024 study in Organic Process Research & Development detailed a novel, scalable synthetic route that improves yield and purity while reducing environmental impact. This advancement is critical for the compound's potential transition from laboratory research to industrial-scale production and eventual clinical use.

Despite these promising developments, challenges remain in the clinical translation of 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-ethoxyphenol. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Ongoing research is exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, the latest research on 902031-56-5 underscores its potential as a multifaceted therapeutic agent with applications in oncology and immunology. Future studies should focus on advancing the compound through preclinical development and addressing its pharmacokinetic challenges to realize its full clinical potential.